4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione

• Molecular Formula: C6H5NO4S
• Molecular Weight: 187.18 g/mol
• IUPAC Name: 5,5-dioxo-4H-furo[2,3-d]thiazin-7-one
• InChI: InChI=1S/C6H5NO4S/c8-6-5-4(1-2-11-5)3-12(9,10)7-6/h1-2H,3H2,(H,7,8)
• InChI Key: GHHXPHNNFHVROQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=O)NS1(=O)=O)OC=C2

Description

4H,6H,7H-5Λ6-furo[2,3-d][1,2]thiazine-5,5,7-trione is a fused heterocyclic compound comprising a 1,2-thiazine ring (containing nitrogen and sulfur at positions 1 and 2) fused with a furan moiety at the [2,3-d] position. The "5Λ6" notation indicates a specific stereoelectronic arrangement or conformation of the thiazine ring.

The fused furo-thiazine architecture may confer unique physicochemical properties, such as enhanced stability or solubility compared to non-fused thiazines. Its structural complexity positions it as a candidate for pharmacological exploration, particularly in domains where thiazine derivatives exhibit bioactivity (e.g., diuretic, anti-inflammatory, or antimicrobial applications) .

Chemical Reactions Analysis

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents and conditions for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts

Scientific Research Applications

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below contrasts key structural features of 4H,6H,7H-5Λ6-furo[2,3-d][1,2]thiazine-5,5,7-trione with related heterocycles:

Compound	Core Structure	Fused Rings	Functional Groups	Thiazine Isomer Type
4H,6H,7H-5Λ6-furo[2,3-d][1,2]thiazine-5,5,7-trione	Furo-thiazine	Furo[2,3-d]	Trione, thiazine	1,2-thiazine
1,4-Thiazine derivatives	Monocyclic thiazine	None	Variable substituents	1,4-thiazine
3-Benzoylpyrrolo[2,3-b]quinoxalin-2(4H)-one	Pyrroloquinoxaline	Quinoxaline	Benzoyl, enaminone	N/A

Key Observations :

• The fused furo ring introduces rigidity and may enhance π-π stacking interactions, unlike simpler monocyclic thiazines.
• The trione groups increase electrophilicity, enabling nucleophilic attacks or hydrogen bonding, which could influence pharmacological behavior .

Biological Activity

The compound 4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione is a member of the thiazine family and has garnered interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

• Chemical Formula : C₉H₅N₃O₃S
• Molecular Weight : 227.21 g/mol
• Structure : The compound features a fused furo-thiazine ring system which contributes to its unique biological activity.

Research indicates that compounds within the thiazine class can interact with various biological targets. Notably:

• Inhibition of Nitric Oxide Synthase : Some derivatives have shown potent inhibition of inducible nitric oxide synthase (iNOS), which is implicated in inflammatory processes and various diseases such as sepsis and autoimmune disorders .
• Antioxidant Activity : Compounds similar to thiazines have demonstrated free radical scavenging capabilities, suggesting potential for neuroprotective effects .

Pharmacological Effects

• Anti-inflammatory Properties : Thiazine derivatives have been evaluated for their effects on inflammatory pathways. In vitro studies demonstrate that they can modulate cytokine production and reduce inflammation markers.
• Anticancer Activity : Preliminary studies suggest that certain furothiazine compounds exhibit cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549) cells. The mechanism appears to involve apoptosis induction and cell cycle arrest .

Study 1: Inhibition of iNOS

A study investigated the efficacy of a thiazine derivative in inhibiting iNOS activity in a murine model of inflammation. The compound was administered at varying doses:

• Results : Significant reduction in nitric oxide levels was observed with a Ki value of 4.2 nM, indicating strong inhibition of iNOS activity .

Study 2: Antioxidant Properties

Another study focused on the antioxidant potential of furothiazine derivatives:

• Methodology : The DPPH radical scavenging assay was employed.
• Findings : Compounds exhibited IC50 values ranging from 15 to 30 µM, demonstrating moderate antioxidant activity compared to standard antioxidants like ascorbic acid .

Data Tables

Activity Type	Compound Tested	IC50 Value (µM)	Reference
iNOS Inhibition	4H,6H,7H-5Lambda6-furo[2,3-d]thiazine	4.2
Antioxidant Activity	Furothiazine Derivative	15 - 30
Cytotoxicity	MCF-7 Cell Line	IC50 = 20